N-(2-METHOXY-4-NITROPHENYL)-N'-(3-METHYL-2-PYRIDYL)UREA

• IUPAC Name: 1-(2-methoxy-4-nitrophenyl)-3-(3-methylpyridin-2-yl)urea
• InChI: InChI=1S/C14H14N4O4/c1-9-4-3-7-15-13(9)17-14(19)16-11-6-5-10(18(20)21)8-12(11)22-2/h3-8H,1-2H3,(H2,15,16,17,19)
• InChI Key: MBJLZAPSXFMVDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)NC(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])OC
• Molecular Formula: C14H14N4O4
• Molecular Weight: 302.29 g/mol

Description

N-(2-methoxy-4-nitrophenyl)-N’-(3-methyl-2-pyridinyl)urea is an organic compound that belongs to the class of urea derivatives This compound is characterized by the presence of a methoxy group, a nitro group, and a pyridinyl group attached to the urea moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-methoxy-4-nitrophenyl)-N’-(3-methyl-2-pyridinyl)urea typically involves the reaction of 2-methoxy-4-nitroaniline with 3-methyl-2-pyridinecarboxylic acid chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at a controlled temperature to ensure the formation of the desired product. The reaction can be represented as follows:

[ \text{2-methoxy-4-nitroaniline} + \text{3-methyl-2-pyridinecarboxylic acid chloride} \rightarrow \text{N-(2-methoxy-4-nitrophenyl)-N’-(3-methyl-2-pyridinyl)urea} ]

Industrial Production Methods

In an industrial setting, the production of N-(2-methoxy-4-nitrophenyl)-N’-(3-methyl-2-pyridinyl)urea may involve large-scale batch or continuous flow processes. The reaction conditions are optimized to maximize yield and purity, and the product is typically purified using techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(2-methoxy-4-nitrophenyl)-N’-(3-methyl-2-pyridinyl)urea can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under appropriate conditions.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The methoxy group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as hydrogen gas in the presence of a palladium catalyst or sodium borohydride can be used.

Substitution: Substitution reactions may involve reagents like halogens or alkylating agents.

Major Products Formed

Oxidation: Formation of amino derivatives.

Reduction: Formation of reduced urea derivatives.

Substitution: Formation of substituted urea derivatives with different functional groups.

Scientific Research Applications

N-(2-methoxy-4-nitrophenyl)-N’-(3-methyl-2-pyridinyl)urea has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(2-methoxy-4-nitrophenyl)-N’-(3-methyl-2-pyridinyl)urea involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-(2-methoxy-4-nitrophenyl)-N’-(3-methyl-2-pyridinyl)urea: is similar to other urea derivatives such as:

Uniqueness

• The presence of both methoxy and nitro groups in N-(2-methoxy-4-nitrophenyl)-N’-(3-methyl-2-pyridinyl)urea imparts unique chemical properties, making it distinct from other urea derivatives. These functional groups influence the compound’s reactivity and potential applications.